Cas no 2178689-42-2 (N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide)

• Product Name: N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide
• CAS No: 2178689-42-2
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 379.453881025314
• CID: 5408863
• Update Time: 2025-10-20

N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide

• Inchi： 1S/C16H17N3O4S2/c1-11(9-17)19-16(21)15-14(7-8-24-15)25(22,23)18-10-13(20)12-5-3-2-4-6-12/h2-8,11,13,18,20H,10H2,1H3,(H,19,21)
• InChI Key： XBFHEIUKDUQELA-UHFFFAOYSA-N
• SMILES： C1(C(NC(C#N)C)=O)SC=CC=1S(NCC(O)C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.394±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.15±0.50(Predicted)

Additional information on N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide

Introduction to N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide (CAS No. 2178689-42-2)

N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2178689-42-2, represents a unique molecular architecture that combines elements of thiophene, amide, and sulfonamide functionalities. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The< strong>N-(1-Cyanoethyl) moiety in the compound's name is particularly noteworthy, as it introduces a cyano group adjacent to an amine-substituted ethyl chain. This arrangement can influence the compound's reactivity and interaction with biological targets, making it a valuable component in the design of novel bioactive molecules. The presence of the cyano group can also affect the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

Another key feature of this compound is the< strong>3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl] substituent. This part of the molecule incorporates both an amino group and a sulfonamide moiety, which are well-known for their roles in enhancing biological activity. The sulfonamide group, in particular, is widely recognized for its pharmacological properties and has been successfully utilized in various therapeutic agents. The combination of these functional groups in close proximity within the molecular framework suggests that this compound may exhibit multiple modes of interaction with biological targets, potentially leading to enhanced efficacy or novel mechanisms of action.

The< strong>2-thiophenecarboxamide backbone provides the compound with a rigid aromatic system that can contribute to its stability and solubility characteristics. Thiophene derivatives are known for their diverse biological activities and have been explored in various pharmaceutical contexts. The amide linkage not only connects different parts of the molecule but also introduces a polar region that can interact with biological targets through hydrogen bonding. This feature is particularly important in drug design, as it can influence both the binding affinity and selectivity of the compound.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The unique structural features of N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide make it an attractive candidate for further investigation in these areas. For instance, the presence of both sulfonamide and amide functionalities suggests potential activity against enzymes or receptors involved in inflammation pathways. Additionally, the cyano group may play a role in modulating redox-sensitive signaling pathways, which are relevant to various diseases.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs, emphasizing the need for compounds with novel structural motifs. N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide fits well within this paradigm, offering a unique combination of functional groups that may not have been explored extensively in previous drug development efforts. This molecular diversity could lead to the identification of new therapeutic agents with improved pharmacological profiles.

The< strong>hydroxy-2-phenylethyl part of the sulfonamide substituent is particularly interesting from a chemical biology perspective. This group introduces both hydrophobic and hydrophilic elements into the molecule, which can influence its solubility and membrane permeability. Such features are critical for determining whether a compound can effectively reach its target site within an organism. Additionally, the phenyl ring provides a platform for further derivatization, allowing researchers to fine-tune the properties of the molecule through structural modifications.

In conclusion, N-(1-Cyanoethyl)-3-[[(2-hydroxy-2-phenylethyl)amino]sulfonyl]-2-thiophenecarboxamide (CAS No. 2178689-42-2) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research. Its unique combination of thiophene, amide, and sulfonamide functionalities makes it an intriguing candidate for further exploration in drug discovery efforts aimed at treating neurological disorders, inflammation, and cancer. The molecular diversity offered by this compound aligns well with current trends in medicinal chemistry, suggesting that it may play an important role in future therapeutic developments.